N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide

• Molecular Formula: C30H23Cl2N5O2S
• Molecular Weight: 588.5 g/mol
• IUPAC Name: N-[4-[4-benzyl-5-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]phenyl]-2-chlorobenzamide
• InChI: InChI=1S/C30H23Cl2N5O2S/c31-22-12-16-23(17-13-22)33-27(38)19-40-30-36-35-28(37(30)18-20-6-2-1-3-7-20)21-10-14-24(15-11-21)34-29(39)25-8-4-5-9-26(25)32/h1-17H,18-19H2,(H,33,38)(H,34,39)
• InChI Key: OFUAJHMKVCTAKM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)Cl)C4=CC=C(C=C4)NC(=O)C5=CC=CC=C5Cl

Description

N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide is a chemical compound that has been synthesized for various scientific research applications. This compound has been found to have potential in the field of medicine due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide involves inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have potential in the treatment of other diseases such as diabetes and inflammation.
Biochemical and Physiological Effects:
N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide has been found to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity in diabetic patients.

Advantages and Limitations for Lab Experiments

The advantages of using N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide in lab experiments include its potential as a drug candidate for the treatment of various diseases. The limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For the research on N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide include further studies on its mechanism of action and potential side effects. It can also be studied for its potential use in combination therapy with other drugs for the treatment of various diseases. Additionally, its potential as a diagnostic tool for certain diseases can also be explored.

Synthesis Methods

The synthesis of N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide involves several steps. The first step involves the reaction of 4-benzyl-1,2,4-triazole-3-thiol with 2-(4-chlorophenylamino)-2-oxoethyl bromide to form 5-(2-(4-chlorophenylamino)-2-oxoethylthio)-4-benzyl-1,2,4-triazole. The second step involves the reaction of the intermediate with 4-chloro-2-nitrobenzoyl chloride to form N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide.

Scientific Research Applications

N-{4-[4-benzyl-5-({2-[(4-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]phenyl}-2-chlorobenzamide has been used in various scientific research applications. It has been found to have potential in the field of medicine as a potential drug candidate for the treatment of various diseases.